Cas no 51012-65-8 (2-bromo-1-(2-methylphenyl)ethan-1-one)

• Product Name: 2-bromo-1-(2-methylphenyl)ethan-1-one
• CAS No: 51012-65-8
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD04038955
• CID: 366307
• PubChem ID: 253660618
• Update Time: 2025-06-12

2-bromo-1-(2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(o-tolyl)ethanone
• 2-Bromo-2'-methylacetophenone
• 2’-Methylphenacyl bromide
• 2-bromo-1-(2-methylphenyl)ethan-1-one
• 2-bromo-1-(2-methylphenyl)ethanone
• 2-BROMO-1-O-TOLYL-ETHANONE
• 2-BROMO-2’-METHYLACETOPHENONE
• 2'-METHYLPHENACYL BROMIDE
• Ethanone,2-bromo-1-(2-methylphenyl)-
• 1-bromo-2-(2-methylphenyl)-2-oxoethane
• 2-(Bromoacetyl)toluene
• 2-bromo-1-(2-methylphenyl)-1-ethanone
• 2'-methyl-2-bromoacetophenone
• 2-Methylphenacyl Bromide
• bromomethyl 2-methylphenyl ketone
• 2-Bromo-1-o-tolylethanone
• 2-Bromo-2-methylacetophenone
• Ethanone, 2-bromo-1-(methylphenyl)-
• o-Methylphenacyl bromide
• 2-methyl phenacylbromide
• 2-Methyl phenycyl Bromide
• 2-bromo-2'-methyl acetop

• MDL： MFCD04038955
• Inchi： 1S/C9H9BrO/c1-7-4-2-3-5-8(7)9(11)6-10/h2-5H,6H2,1H3
• InChI Key： XMGAXELQRATLJP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 211.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 83°C(lit.)
• Flash Point: 69.8±7.7 ºC,
• Refractive Index: 1.5790 to 1.5830
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 17.07000
• LogP: 2.57260
• Sensitiveness: Lachrymatory

2-bromo-1-(2-methylphenyl)ethan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H227-H301+H311+H331-H315-H318
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2810 6.1/PG III
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C(BD7656)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-bromo-1-(2-methylphenyl)ethan-1-one

Professional Introduction to 2-bromo-1-(2-methylphenyl)ethan-1-one (CAS No. 51012-65-8)

2-bromo-1-(2-methylphenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 51012-65-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a brominated aromatic ketone structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in medicinal chemistry. The presence of both a bromine substituent and an aromatic ring with a methyl group makes it a valuable intermediate for various chemical transformations.

The structural motif of 2-bromo-1-(2-methylphenyl)ethan-1-one consists of an aliphatic ketone group attached to a brominated benzene ring substituted with a methyl group at the ortho position. This configuration allows for multiple reaction pathways, including cross-coupling reactions, nucleophilic substitutions, and cyclizations, which are pivotal in the synthesis of complex organic molecules. The bromine atom serves as a versatile handle for further functionalization, enabling the construction of more intricate structures.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their enhanced bioactivity and metabolic stability. 2-bromo-1-(2-methylphenyl)ethan-1-one exemplifies this trend, as it can be utilized to develop novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine atom facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl frameworks found in many bioactive molecules.

Moreover, the compound has been explored in the development of agrochemicals. Its structural features make it a suitable precursor for creating herbicides and fungicides with improved efficacy and environmental safety. Researchers have leveraged its reactivity to introduce additional functional groups that enhance its biological activity against target pathogens while minimizing toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthetic versatility of 2-bromo-1-(2-methylphenyl)ethan-1-one extends beyond pharmaceuticals and agrochemicals. It has been employed in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The ability to modify its structure through various chemical reactions allows scientists to fine-tune its electronic properties, making it a promising candidate for next-generation electronic devices. The bromine atom's presence is particularly advantageous here, as it enables easy incorporation into larger molecular frameworks through halogen-metal exchange reactions.

Recent advancements in computational chemistry have further highlighted the potential of 2-bromo-1-(2-methylphenyl)ethan-1-one. Molecular modeling studies have revealed its favorable binding interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts, allowing researchers to design derivatives with enhanced potency and selectivity. Such integrative strategies are critical in accelerating drug discovery pipelines.

In conclusion, 2-bromo-1-(2-methylphenyl)ethan-1-one (CAS No. 51012-65-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on drug development, agrochemicals, and advanced materials. As research continues to uncover new methodologies and applications, this molecule is poised to remain at the forefront of chemical innovation.